Cas no 2228727-43-1 (3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• CAS No: 2228727-43-1
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6612678
• PubChem ID: 165740131
• Update Time: 2025-10-28

3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• 2228727-43-1
• EN300-1970585

• Inchi： 1S/C12H15F2NO/c1-8-6-9-7-10(2-3-11(9)16-8)12(13,14)4-5-15/h2-3,7-8H,4-6,15H2,1H3
• InChI Key： WXLRKERNJWAVHL-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C=CC2=C(C=1)CC(C)O2)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine

Introduction to 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2228727-43-1, identified as 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of both difluoro and benzofuran moieties in its molecular framework suggests a rich chemical space for interaction with biological targets, making it a subject of intense interest for researchers.

In recent years, the field of medicinal chemistry has witnessed significant advancements in the design and synthesis of molecules that can modulate biological pathways. Among these, heterocyclic compounds have played a pivotal role due to their ability to engage with biological systems in complex ways. The 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine structure exemplifies this trend, combining elements that are known to enhance binding affinity and metabolic stability. The difluoro substitution pattern is particularly noteworthy, as fluorine atoms can influence the electronic properties of a molecule, thereby affecting its interactions with biological targets.

The benzofuran scaffold is another key feature of this compound, which is well-documented for its role in various pharmacological applications. Benzofuran derivatives have been explored for their potential in treating a wide range of diseases, including neurological disorders and cancer. The specific configuration of the 2-methyl-2,3-dihydro-1-benzofuran-5-yl group in this compound adds another layer of complexity, suggesting that it may interact with multiple targets or exhibit dual functionality. Such structural attributes make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. In the case of 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine, the difluoro group may contribute to these desirable properties while also influencing the molecule's binding affinity and selectivity. This has prompted researchers to explore its potential as a lead compound for developing novel therapeutics.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern chemical synthesis. The integration of the benzofuran ring with the propanamine backbone necessitates careful consideration of reaction conditions and reagent selection. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, but challenges remain in optimizing yields and purity. Despite these challenges, the potential benefits of this compound make it a worthwhile endeavor for synthetic chemists.

In the context of drug discovery, the biological activity of 3,3-difluoro-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine is a critical area of focus. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential to bridge the gap between molecular design and biological function.

The use of computational tools has also become increasingly important in evaluating the potential activity of new compounds like this one. Molecular modeling techniques can predict how a molecule might interact with biological targets based on its three-dimensional structure. These predictions can guide experimental efforts by identifying promising candidates for further testing. As computational methods continue to improve, they will play an even greater role in accelerating drug discovery processes.

Another exciting aspect of this compound is its potential for developing next-generation therapeutics. The combination of structural features that enhance binding affinity with favorable pharmacokinetic properties makes it an ideal candidate for further exploration. Researchers are particularly interested in its ability to modulate pathways that are currently challenging to target with existing drugs. This opens up new avenues for treating diseases that were previously thought to be difficult to address.

The environmental impact of drug development is also a growing concern in the pharmaceutical industry. The synthesis and use of fluorinated compounds raise questions about their sustainability and ecological footprint. However, efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact. Innovations in catalysis and process optimization are key to achieving these goals while maintaining high standards of quality and efficiency.

In conclusion,3,3-difluoro-3-(2-methyl-2,3-dihydro-benzofuran)-5-propanamine (CAS number 2228727_43_1) represents a promising molecule with significant potential in chemical biology and drug development。 Its unique structural features， including both difluoro and benzofuran moieties， make it an attractive candidate for further investigation。 With ongoing research aimed at elucidating its biological activity， optimizing synthetic routes， and exploring computational approaches， this compound is poised to contribute valuable insights into modern medicinal chemistry。